Cas no 1125445-55-7 (5-(3-Chloro-2-fluorophenyl)nicotinamide)
5-(3-Chloro-2-fluorophenyl)nicotinamide is a fluorinated and chlorinated nicotinamide derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The compound exhibits favorable physicochemical properties, including stability under standard conditions and solubility in common organic solvents, facilitating its use in further chemical modifications. Its precise substitution pattern allows for selective interactions in molecular design, particularly in the development of enzyme inhibitors or receptor modulators. This compound is suitable for researchers exploring structure-activity relationships in medicinal chemistry.
1125445-55-7 structure
Product Name:5-(3-Chloro-2-fluorophenyl)nicotinamide
CAS No:1125445-55-7
MF:C12H8ClFN2O
MW:250.656125068665
CID:1033656
PubChem ID:39819484
Update Time:2025-05-27
5-(3-Chloro-2-fluorophenyl)nicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chloro-2-fluorophenyl)nicotinamide
- 5-(3-Chloro-2-fluorophenyl)nicotimide
- 5-(3-chloro-2-fluorophenyl)pyridine-3-carboxamide
- DTXSID90653822
- 1125445-55-7
- J-516159
- DB-306173
-
- Inchi: 1S/C12H8ClFN2O/c13-10-3-1-2-9(11(10)14)7-4-8(12(15)17)6-16-5-7/h1-6H,(H2,15,17)
- InChI Key: ZXTMBGRFUJIYRN-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1F)C1C=NC=C(C(N)=O)C=1
Computed Properties
- Exact Mass: 250.0309187g/mol
- Monoisotopic Mass: 250.0309187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 56Ų
5-(3-Chloro-2-fluorophenyl)nicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178391-1g |
5-(3-chloro-2-fluorophenyl)nicotinamide |
1125445-55-7 | 95% | 1g |
$632 | 2021-08-05 | |
| Alichem | A019111136-1g |
5-(3-Chloro-2-fluorophenyl)nicotinamide |
1125445-55-7 | 95% | 1g |
$571.20 | 2023-09-04 | |
| Chemenu | CM178391-1g |
5-(3-chloro-2-fluorophenyl)nicotinamide |
1125445-55-7 | 95% | 1g |
$632 | 2022-06-14 | |
| Cooke Chemical | BD8421347-1g |
5-(3-Chloro-2-fluorophenyl)nicotinamide |
1125445-55-7 | 95+% | 1g |
RMB 3046.40 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757488-1g |
5-(3-Chloro-2-fluorophenyl)nicotinamide |
1125445-55-7 | 95% | 1g |
¥4904.00 | 2024-08-09 |
5-(3-Chloro-2-fluorophenyl)nicotinamide Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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